ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate

• IUPAC Name: ethyl N-[4-(2-methoxyethylsulfamoyl)phenyl]carbamate
• InChI: InChI=1S/C12H18N2O5S/c1-3-19-12(15)14-10-4-6-11(7-5-10)20(16,17)13-8-9-18-2/h4-7,13H,3,8-9H2,1-2H3,(H,14,15)
• InChI Key: UFNGWKHRALCHCZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCCOC
• Molecular Formula: C12H18N2O5S
• Molecular Weight: 302.35 g/mol

Description

Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate, also known as E404, is a chemical compound that has been extensively used in scientific research for its potential therapeutic applications. This carbamate derivative is known to possess a wide range of biochemical and physiological effects, making it a popular choice for various laboratory experiments and studies.

Mechanism of Action

The mechanism of action of Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation and pain. By inhibiting the activity of COX-2, Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate can reduce inflammation and pain.
Biochemical and Physiological Effects:
Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate has been shown to possess a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been shown to possess anticonvulsant properties, making it a potential candidate for the treatment of epilepsy. Additionally, Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate has been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate in laboratory experiments is its wide range of biochemical and physiological effects. This makes it a versatile compound that can be used in various types of studies. Additionally, Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate is relatively easy to synthesize, making it readily available for research purposes.
However, there are also some limitations to using Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate in laboratory experiments. One of the main limitations is its potential toxicity. Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate has been shown to be toxic to certain cell types, which can limit its use in some types of experiments. Additionally, the mechanism of action of Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate is not fully understood, which can make it difficult to interpret the results of some experiments.

Future Directions

There are several potential future directions for research on Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate. One direction is to further investigate its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study its potential toxicity and develop ways to mitigate its harmful effects. Additionally, future research could focus on understanding the mechanism of action of Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate and identifying potential targets for its therapeutic applications.

Scientific Research Applications

Ethyl (4-{[(2-methoxyethyl)amino]sulfonyl}phenyl)carbamate has been extensively used in scientific research for its potential therapeutic applications. It is known to possess anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.